Cas no 112543-99-4 (5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,8-(5,6-dihydro-1,2-dimethoxy-4H-dibenzo[de,g]quinolin-7-yl)-6,7-dihydro- (9CI))

• Product Name: 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,8-(5,6-dihydro-1,2-dimethoxy-4H-dibenzo[de,g]quinolin-7-yl)-6,7-dihydro- (9CI)
• CAS No: 112543-99-4
• MF: C₃₅H₂₈N₂O₄
• MW: 540.607829093933
• CID: 207086
• PubChem ID: 183535
• Update Time: 2025-04-19

5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,8-(5,6-dihydro-1,2-dimethoxy-4H-dibenzo[de,g]quinolin-7-yl)-6,7-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,8-(5,6-dihydro-1,2-dimethoxy-4H-dibenzo[de,g]quinolin-7-yl)-6,7-dihydro- (9CI)
• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,8-(5,6-dihydro-1,2-dimethoxy-4H-dibenzo[de,g]quinolin-7-yl)-6,7-dihydro- (9CI
• Heteropsine
• DTXSID00150099
• BDBM50292453
• CHEMBL446266
• 112543-99-4

• Inchi： 1S/C35H28N2O4/c1-38-24-15-18-11-13-36-32-26(18)30(34(24)39-2)22-9-5-3-7-20(22)28(32)29-21-8-4-6-10-23(21)31-27-19(12-14-37-33(27)29)16-25-35(31)41-17-40-25/h3-10,15-16,36-37H,11-14,17H2,1-2H3
• InChI Key： RUQINKCOJMAFCG-UHFFFAOYSA-N
• SMILES： O1COC2=CC3CCNC4C=3C(=C12)C1C=CC=CC=1C=4C1C2C=CC=CC=2C2=C(C(=CC3CCNC=1C2=3)OC)OC

Computed Properties

• Exact Mass: 540.20504
• Monoisotopic Mass: 540.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 3
• Complexity: 965
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 60.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Naphthylquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines Naphthylquinolines
• Natural Products and Extracts Plant Extracts Plant based Unonopsis spectabilis